Cas no 2097921-34-9 (7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide
• CAS No: 2097921-34-9
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5469106
• Update Time: 2025-05-20

7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide
• 7-methoxy-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H20N4O3/c1-11(2)13(8-21-10-18-9-19-21)20-17(22)15-7-12-5-4-6-14(23-3)16(12)24-15/h4-7,9-11,13H,8H2,1-3H3,(H,20,22)
• InChI Key： OWNBRLUWNFXZTG-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(NC(CN1C=NC=N1)C(C)C)=O)OC

Computed Properties

• Exact Mass: 328.15354051 g/mol
• Monoisotopic Mass: 328.15354051 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.2
• Molecular Weight: 328.4

Additional information on 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 2097921-34-9 and Product Name: 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide

The compound with the CAS number 2097921-34-9 and the product name 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its unique chemical properties. The presence of multiple functional groups, including a benzofuran core, a methoxy substituent, and a triazolyl-containing side chain, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies in the realm of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel drug candidates. The benzofuran moiety, in particular, is well-documented for its role in various pharmacological activities, ranging from anti-inflammatory to anticancer effects. The 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide structure incorporates this motif alongside a 1H-1,2,4-triazole ring, which is known for its ability to modulate enzyme activity and interact with biological targets. This combination suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

In the context of modern drug discovery, the design of molecules that can selectively interact with specific biological pathways is paramount. The 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide molecule has been designed to leverage the inherent binding properties of its structural components. The butanoyl side chain provides a flexible linker that can be tailored to optimize interactions with target proteins or enzymes. This adaptability is crucial for achieving high affinity and selectivity in drug design.

Advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with remarkable accuracy. Molecular docking studies have been instrumental in understanding how the 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1-benzofuran-2-carboxamide interacts with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The methoxy group and the triazolyl moiety are particularly important for mediating these interactions.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Key steps include the formation of the benzofuran core through cyclization reactions followed by selective methylation and introduction of the triazolyl-containing side chain. Each step must be carefully controlled to ensure high yield and purity.

Biological evaluation is a critical step in assessing the potential therapeutic value of any new compound. Preliminary assays have shown promising results for the 7-methoxy-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylyl]-benzofuran -carboxamide, particularly in terms of its ability to modulate inflammatory pathways. Further studies are underway to elucidate its mechanism of action and to explore its potential as an anti-inflammatory agent or as a lead compound for more specific therapeutic applications.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the process of identifying promising drug candidates. HTS allows for rapid evaluation of large libraries of compounds against various biological targets. The 7-methoxy-N-[3-methyl - 1-( 1 H - 12 4 - tri az ol - 11 y l ) but an - 22 y l ] - b enz o fur an -22 carboxamide has been included in several HTS campaigns aimed at discovering novel therapeutics for chronic diseases.

The role of pharmacokinetics cannot be overstated when evaluating new drug candidates. The physicochemical properties of 7-methoxy-N-[3 methyl - 11 ( H -11 ,24-triaz ol -11 y l ) but an -22 y l ] - b enz o fur an -22 carboxamide, such as solubility and metabolic stability, are critical factors that determine its bioavailability and overall efficacy. Optimization strategies are being employed to enhance these properties while maintaining biological activity.

In conclusion,7methox y N [3 methyl -11 ( H -12 ,24-triaz ol -11 y l ) but an --22 y l ] --benz o fur an --22 carbox amide represents a significant contribution to the field of chemobiology and pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile scaffold for further exploration. With ongoing studies focusing on its biological activity and pharmacokinetic properties, this compound holds promise as a lead candidate for novel therapeutics targeting various diseases.